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Compound of Interest

Compound Name: DL-Thoa

Cat. No.: B1239409

Introduction

DL-threo-B-Benzyloxyaspartic acid (DL-TBOA) is a potent and selective competitive, non-
transportable blocker of excitatory amino acid transporters (EAATS).[1][2] It is a valuable
pharmacological tool for studying the roles of glutamate transporters in normal physiological
processes and in pathological conditions. This application note provides detailed protocols for
the preparation of DL-TBOA stock solutions for use in a variety of research applications.

Chemical Properties

Property Value Reference
Molecular Weight 239.23 g/mol [3]
CAS Number 205309-81-5 [3]
Appearance White solid [3]
Purity >98% [1]

Solubility Data

DL-TBOA exhibits different solubility in common laboratory solvents. The choice of solvent will
depend on the experimental requirements and the desired stock concentration.
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Maximum Maximum
Solvent Concentration Concentration
(mM) (mg/mL)

Special
Instructions

DMSO 100 mM 23.92 mg/mL

Gentle warming or
sonication may be
required.[1][3] Use of
newly opened,
hygroscopic DMSO is

recommended.[4]

Water 5 mM 1.2 mg/mL

Gentle warming and
sonication are
necessary.[1][4] If
using water, filter-
sterilize the solution

before use.[4]

Experimental Protocols

Preparation of a 100 mM DL-TBOA Stock Solution in

DMSO

This protocol describes the preparation of a high-concentration stock solution suitable for

dilution in most cell culture media and buffers.

Materials:

DL-TBOA powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator
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Procedure:

e Weighing: Accurately weigh the desired amount of DL-TBOA powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
23.92 mg of DL-TBOA.

e Solvent Addition: Add the appropriate volume of sterile DMSO to the tube. For a 100 mM
solution, add 1 mL of DMSO for every 23.92 mg of DL-TBOA.

 Dissolution: Vortex the mixture thoroughly. If the DL-TBOA does not fully dissolve, gentle
warming in a 37°C water bath for 10 minutes and/or brief sonication can be applied to aid
dissolution.[3] Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4]

o Storage: Store the aliquots at -20°C or -80°C. Stored properly, the DMSO stock solution is
stable for several months to up to two years.[3][4]

Preparation of a 5 mM DL-TBOA Stock Solution in Water

This protocol is for applications where DMSO may interfere with the experimental system.

Materials:

DL-TBOA powder

Sterile, deionized, or distilled water

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator

Sterile 0.22 um syringe filter

Procedure:
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» Weighing: Weigh the desired amount of DL-TBOA powder in a sterile tube. To prepare 1 mL
of a 5 mM stock solution, weigh out 1.2 mg of DL-TBOA.

e Solvent Addition: Add the appropriate volume of sterile water. For a 5 mM solution, add 1 mL
of water for every 1.2 mg of DL-TBOA.

» Dissolution: Vortex the mixture. Gentle warming (up to 60°C) and sonication are typically
required to fully dissolve DL-TBOA in water.[4]

« Sterilization: Once fully dissolved, filter the solution through a sterile 0.22 pum syringe filter
into a new sterile tube.[4] This is a critical step to ensure the sterility of the aqueous stock
solution.

» Aliquoting and Storage: Aliquot the sterile stock solution into single-use volumes.

o Storage: Store the aqueous stock solutions at -20°C. It is recommended to use these
solutions on the same day they are prepared; if storage is necessary, they can be kept at
-20°C for up to one month.[1]

Signaling Pathways and Experimental Workflow

DL-TBOA acts by inhibiting Excitatory Amino Acid Transporters (EAATS), which are responsible
for the reuptake of glutamate from the synaptic cleft. By blocking these transporters, DL-TBOA
increases the extracellular concentration of glutamate, leading to prolonged activation of
glutamate receptors.

DL-TBOA Stock Solution Preparation Workflow

- Pri r
Materials ocedure
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Caption: Workflow for preparing DL-TBOA stock solutions.
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Caption: Simplified mechanism of action of DL-TBOA.

Conclusion

Proper preparation and storage of DL-TBOA stock solutions are crucial for obtaining reliable
and reproducible experimental results. The choice of solvent should be carefully considered
based on the experimental design. For most in vitro applications, a 100 mM stock in DMSO is
convenient, while for experiments sensitive to DMSO, a freshly prepared and filtered aqueous
solution is recommended. Adherence to these protocols will ensure the stability and efficacy of
DL-TBOA in your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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